Cas no 28520-18-5 (2-(pentafluorophenyl)acetaldehyde)

• Product Name: 2-(pentafluorophenyl)acetaldehyde
• CAS No: 28520-18-5
• MF: C₈H₃F₅O
• MW: 210.100839853287
• MDL: MFCD11110028
• CID: 239734
• PubChem ID: 22667318
• Update Time: 2025-09-19

2-(pentafluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,2,3,4,5,6-pentafluoro-
• 2-(2,3,4,5,6-pentafluorophenyl)acetaldehyde
• 2-(perfluorophenyl)acetaldehyde
• (2,3,4,5,6-pentafluorophenyl)acetaldehyde
• (Pentafluorphenyl)-acetaldehyd
• 2,3,4,5,6-Pentafluorophenylacetaldehyde
• Acetaldehyde,(pentafluorophenyl)- (8CI)
• AG-E-91694
• CTK4G1640
• Pentafluorophenylacetaldehyde
• Pentafluorphenylacetaldehyd
• 2-(pentafluorophenyl)acetaldehyde
• 28520-18-5
• Benzeneacetaldehyde, 2,3,4,5,6-pentafluoro-
• (Pentafluorophenyl)acetaldehyde
• EN300-1868253
• SCHEMBL6863774
• DTXSID50627448

• MDL： MFCD11110028
• Inchi： 1S/C8H3F5O/c9-4-3(1-2-14)5(10)7(12)8(13)6(4)11/h2H,1H2
• InChI Key： GYKZSGBPECIBTN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CC=O)F)F)F)F

Computed Properties

• Exact Mass: 210.01039
• Monoisotopic Mass: 210.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes